Cas no 2228053-70-9 (tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate)

• Product Name: tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate
• CAS No: 2228053-70-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6162193
• PubChem ID: 165622412
• Update Time: 2025-05-20

tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate
• EN300-1890468
• tert-butyl N-[(1R)-3-[(2R)-oxiran-2-yl]cyclohexyl]carbamate
• 2228053-70-9

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(15)14-10-6-4-5-9(7-10)11-8-16-11/h9-11H,4-8H2,1-3H3,(H,14,15)/t9?,10-,11+/m1/s1
• InChI Key： ZBHKLDZIURLPRP-ZOCYIJKUSA-N
• SMILES： O1C[C@H]1C1CCC[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate

Comprehensive Guide to tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate (CAS No. 2228053-70-9): Properties, Applications, and Market Insights

The compound tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate (CAS No. 2228053-70-9) is a specialized chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. This epoxide-containing carbamate derivative has gained significant attention due to its unique stereochemical properties and versatility in asymmetric synthesis. With the growing demand for enantiomerically pure drugs, compounds like tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate have become increasingly important in modern medicinal chemistry.

Chemically, this compound features a tert-butyl carbamate group attached to a cyclohexyl ring bearing an epoxide (oxirane) functionality at the (2R) position. The presence of both the carbamate protecting group and the highly reactive epoxide moiety makes it particularly valuable for multi-step synthetic routes. Researchers often search for information about "tert-butyl carbamate derivatives" or "chiral epoxide intermediates," reflecting the compound's relevance in current synthetic methodologies.

One of the most significant applications of tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate is in the synthesis of biologically active molecules. The pharmaceutical industry frequently employs this compound as a building block for drugs targeting central nervous system disorders, owing to its ability to introduce both stereochemical complexity and functional group diversity. Recent trends in drug discovery emphasize the importance of such chiral synthons, as evidenced by frequent searches for "asymmetric synthesis building blocks" and "pharmaceutical intermediates."

The compound's epoxide ring offers remarkable synthetic utility, allowing for ring-opening reactions with various nucleophiles to create new carbon-heteroatom bonds. This property aligns with current research interests in "stereoselective epoxide opening" and "chiral amine synthesis." Many medicinal chemistry programs utilize tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate to construct key fragments of drug candidates, particularly those requiring precise three-dimensional architectures for optimal biological activity.

From a market perspective, the demand for high-purity chiral intermediates like tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate continues to grow, driven by the pharmaceutical industry's focus on enantiomerically pure therapeutics. The global market for advanced pharmaceutical intermediates has seen consistent expansion, with particular interest in compounds that can streamline the synthesis of complex drug molecules. Industry professionals often search for "custom synthesis of chiral compounds" and "bulk pharmaceutical intermediates," reflecting this market trend.

In research settings, tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate serves as a valuable tool for method development in asymmetric catalysis. The compound's well-defined stereochemistry makes it ideal for studying new catalytic systems and reaction conditions. Recent publications have highlighted its use in investigations of "stereospecific transformations" and "catalytic asymmetric synthesis," topics that frequently appear in academic literature and patent applications.

The synthesis and handling of tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate require specialized knowledge of epoxide chemistry and carbamate protection strategies. Researchers working with this compound typically search for information about "stability of epoxide-containing compounds" and "carbamate protecting group removal." Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain the compound's integrity and reactivity.

Analytical characterization of tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate involves various techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stereochemical purity is of particular importance, leading to frequent searches for "chiral purity determination methods" and "enantiomeric excess measurement." These analytical considerations are crucial for ensuring the compound meets the stringent requirements of pharmaceutical applications.

Looking ahead, the importance of tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate is expected to grow as the pharmaceutical industry continues to develop more complex and stereochemically defined drug molecules. The compound's unique combination of carbamate protection and epoxide reactivity positions it as a valuable asset in synthetic chemistry. Current research trends suggest increasing interest in "green chemistry approaches to epoxide synthesis" and "sustainable production of chiral intermediates," areas where this compound may play a significant role.

For researchers and manufacturers working with tert-butyl N-(1R)-3-(2R)-oxiran-2-ylcyclohexylcarbamate, understanding its full range of applications and synthetic potential is essential. The compound represents an excellent example of how carefully designed chiral building blocks can facilitate the creation of complex molecular architectures. As synthetic methodologies continue to evolve, compounds like this will remain at the forefront of pharmaceutical innovation and chemical research.